Cas no 865545-83-1 (N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide)
865545-83-1 structure
Product Name:N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide
CAS No:865545-83-1
MF:C10H5N3O3S2
MW:279.294998884201
CID:5886566
PubChem ID:2105112
Update Time:2023-11-20
N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide
- 2-Thiophenecarboxamide, N-(3-cyano-2-thienyl)-5-nitro-
- AKOS024608461
- 865545-83-1
- F1385-0035
-
- Inchi: 1S/C10H5N3O3S2/c11-5-6-3-4-17-10(6)12-9(14)7-1-2-8(18-7)13(15)16/h1-4H,(H,12,14)
- InChI Key: NHDFDUQLJAEMNW-UHFFFAOYSA-N
- SMILES: C1(C(NC2SC=CC=2C#N)=O)SC([N+]([O-])=O)=CC=1
Computed Properties
- Exact Mass: 278.97723338g/mol
- Monoisotopic Mass: 278.97723338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 155Ų
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 410.1±45.0 °C(Predicted)
- pka: 10.63±0.70(Predicted)
N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1385-0035-2μmol |
N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide |
865545-83-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1385-0035-5μmol |
N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide |
865545-83-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1385-0035-10μmol |
N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide |
865545-83-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1385-0035-20μmol |
N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide |
865545-83-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1385-0035-1mg |
N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide |
865545-83-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1385-0035-2mg |
N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide |
865545-83-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1385-0035-3mg |
N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide |
865545-83-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1385-0035-4mg |
N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide |
865545-83-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1385-0035-5mg |
N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide |
865545-83-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1385-0035-10mg |
N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide |
865545-83-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(3-cyanothiophen-2-yl)-5-nitrothiophene-2-carboxamide Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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